5-ethoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-ethoxy-1,6-dimethyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H22N4O4/c1-4-25-14-11(2)9-18-15-13(14)16(23)21(17(24)19(15)3)10-12(22)20-7-5-6-8-20/h9H,4-8,10H2,1-3H3
• InChI Key: AMUYVZHQFKRXJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1C)N(C(=O)N(C2=O)CC(=O)N3CCCC3)C
• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol
• CAS No.: 941946-96-9

Description

5-ethoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H22N4O4 and its molecular weight is 346.387. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds with complex heterocyclic structures, such as pyrido[2,3-d]pyrimidines, are of interest in the synthesis of polyfunctional fused heterocyclic compounds. These compounds are valuable in medicinal chemistry due to their potential biological activities. For instance, Hassaneen et al. (2003) explored the synthesis of polyfunctional fused heterocyclic compounds via reactions involving indene-1,3-diones, leading to derivatives with potential for further biological evaluation (Hassaneen, Abdallah, Abdelhadi, Hassaneen, & Pagni, 2003).

Antiviral Evaluation

Derivatives of pyrimidine-diones, similar in structure to the queried compound, have been synthesized and evaluated for their antiviral activities. El-Etrawy and Abdel-Rahman (2010) investigated the antiviral properties of 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives against Hepatitis A virus and Herpes simplex virus type-1, highlighting the potential of such compounds in antiviral drug development (El-Etrawy & Abdel-Rahman, 2010).

Polymer Solar Cells

In the field of materials science, conjugated polyelectrolytes based on pyrrolopyrrole dione derivatives, similar to the core structure of the compound , have been synthesized for use as electron transport layers in polymer solar cells. Hu et al. (2015) demonstrated that such materials could significantly enhance the power conversion efficiency of these devices, underscoring the versatility of pyrrolopyrrole dione derivatives in electronic and photovoltaic applications (Hu, Wu, Li, Hu, Hu, Zhang, Chen, & Chen, 2015).

Organic Synthesis and Drug Discovery

Pyrrolidine-diones, closely related to the core structure of the compound , serve as important scaffolds in organic synthesis and drug discovery. Yan et al. (2018) discussed the conversion of dihydroxypyrrolidine-diones to maleimides, highlighting the significance of these transformations in medicinal chemistry and organic synthesis. The study provides insights into the properties and synthesis of compounds with potential applications in drug development (Yan, Zhang, Zhou, Li, Fan, & Yang, 2018).